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Compound of Interest

Compound Name: Tentoxin-d3

Cat. No.: B12375848 Get Quote

This guide provides a comparative overview of the inter-laboratory performance of analytical

methods for the quantification of tentoxin, a mycotoxin produced by Alternaria species. The

data presented is compiled from a proficiency test and recent single-laboratory validation

studies, offering valuable insights for researchers, scientists, and professionals in drug

development and food safety. The primary method discussed is Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS), which is the most widely used technique for

mycotoxin analysis.

Comparative Performance Data
The performance of laboratories participating in a proficiency test for the analysis of Alternaria

toxins, including tentoxin, in tomato products is summarized below. All participating laboratories

utilized High-Performance Liquid Chromatography with tandem Mass Spectrometry (HPLC-

MS/MS) for detection.[1] Additionally, performance data from a single-laboratory validation of a

candidate method for standardization is included for comparison.[2]

Table 1: Summary of Laboratory Performance in Tentoxin Quantification
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Parameter
Proficiency Test (Tomato
Products)[1]

Single-Laboratory
Validation (Tomato, Wheat,
Sunflower Seeds)[2]

Number of Participating

Laboratories
12 (10 submitted results) Not Applicable

Analytical Method HPLC-MS/MS
LC-IDMS (Isotope Dilution

Mass Spectrometry)

Assigned Value (µg/kg)
Tomato Juice: 5.86, Ketchup:

11.2, Purée: 20.3
Not Applicable

Standard Deviation for

Proficiency Assessment (σ)

Tomato Juice: 1.47, Ketchup:

2.80, Purée: 5.08
Not Applicable

Inter-laboratory Reproducibility

(RSDR)

Not explicitly stated, but z-

scores were calculated.
Not Applicable

Intra-laboratory Repeatability

(RSDr)
Not explicitly stated < 5.7%

Intermediate Precision (RSDip) Not Applicable < 7.0%

Recovery Not explicitly stated 74% to 112%

Limit of Quantification (LOQ)

(µg/kg)
Not specified by participants

Tomato: 0.1 - 2.2, Wheat: 0.2 -

1.4, Sunflower Seeds: 0.1 - 2.6

Experimental Protocols
Detailed methodologies are crucial for replicating and comparing results. The following sections

outline the key experimental protocols used in the proficiency test and the single-laboratory

validation study.

Proficiency Test Methodology[1]
Sample Preparation: Homogenization of tomato juice, ketchup, and purée samples. A control

standard was provided as a thin film.

Extraction: The choice of extraction method was left to the participating laboratories.
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Instrumental Analysis: All laboratories used HPLC-MS/MS for the detection and

quantification of tentoxin.

Quality Control: The homogeneity and stability of the test materials were assessed according

to the IUPAC Harmonised Protocol.

Single-Laboratory Validation Methodology
Sample Extraction: A detailed extraction procedure was developed and validated.

Solid-Phase Extraction (SPE) Clean-up: The sample extracts were subjected to an SPE

clean-up step to remove matrix interferences.

Instrumental Analysis: Analysis was performed using a QTrap 6500 LC-MS/MS system.

Isotope-labeled internal standards were used for quantification.

Method Validation: The method was validated for linearity, precision (repeatability and

intermediate precision), trueness (recovery), and limit of quantification (LOQ) in various food

matrices.

Visualizing the Workflow
The following diagrams illustrate the typical experimental workflows for the quantification of

tentoxin using LC-MS/MS.
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Figure 1: General workflow for the proficiency test of tentoxin quantification.
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Figure 2: Workflow for the in-house validated LC-IDMS method for tentoxin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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